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Compound of Interest

Compound Name: Tribromochloromethane

CAS No.: 594-15-0

Cat. No.: B121526

Get Quote

This guide provides an in-depth exploration of Tribromochloromethane (CAS Number: 594-

15-0), a halogenated organic compound.[1][2][3][4][5] Intended for researchers, scientists, and

professionals in drug development, this document delves into the compound's fundamental

properties, synthesis methodologies, key chemical reactions, and its applications, with a strong

emphasis on practical laboratory considerations and safety protocols.

Core Compound Identification and Properties
Tribromochloromethane, also known as chlorotribromomethane, is a tetrahalomethane with

the chemical formula CBr₃Cl.[1][6] It is a solid at standard temperature and pressure,

characterized by a molecular weight of approximately 287.18 g/mol .[1][5]

Physicochemical Data Summary
A curated summary of Tribromochloromethane's key physical and chemical properties is

presented below. This data is critical for experimental design, particularly in determining

appropriate solvents, reaction temperatures, and purification techniques.
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Property Value Source(s)

CAS Number 594-15-0 [1][2][3][4][5]

Molecular Formula CBr₃Cl [1][5]

Molecular Weight 287.17 g/mol [1][7]

Appearance Solid [1]

Density 3.0 g/cm³ [1]

Melting Point 54 °C (129 °F; 327 K) [1]

Boiling Point 156.1 °C (313.0 °F; 429.2 K) [1]

Solubility in Water Soluble [1]

InChI InChI=1S/CBr3Cl/c2-1(3,4)5 [1]

SMILES C(Cl)(Br)(Br)Br [1]

Synthesis and Manufacturing Pathways
The synthesis of Tribromochloromethane can be approached through several halogenation

pathways. The choice of a specific method is often dictated by the available starting materials,

desired scale, and purity requirements.

Halogen Exchange Reactions
A prevalent method involves the halogen exchange of a more readily available

tetrahalomethane. For instance, Tribromochloromethane can be prepared by the reflux

reaction of carbon tetrachloride (CCl₄) with aluminum tribromide (AlBr₃).[1] This reaction

leverages the Lewis acidity of AlBr₃ to facilitate the exchange of chlorine atoms for bromine

atoms.

A similar principle is applied in the reaction of carbon tetrabromide (CBr₄) with

chlorocyclohexane in the presence of ferric bromide as a catalyst.[1]

Experimental Workflow: Halogen Exchange Synthesis of Tribromochloromethane

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Tribromochloromethane
https://cymitquimica.com/products/TR-T772550/tribromochloromethane/
https://webbook.nist.gov/cgi/inchi?ID=C594150&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C594150
https://www.scbt.com/p/tribromochloromethane-594-15-0
https://en.wikipedia.org/wiki/Tribromochloromethane
https://www.scbt.com/p/tribromochloromethane-594-15-0
https://en.wikipedia.org/wiki/Tribromochloromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://www.benchchem.com/product/b121526/docs?utm_src=pdf-body#tribromochloromethane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b121526/docs?utm_src=pdf-body#tribromochloromethane-a-comprehensive-technical-guide-for-scientific-professionals
https://en.wikipedia.org/wiki/Tribromochloromethane
https://en.wikipedia.org/wiki/Tribromochloromethane
https://www.benchchem.com/product/b121526/docs?utm_src=pdf-body#tribromochloromethane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Products

Carbon Tetrachloride (CCl4)

Reflux

Aluminum Tribromide (AlBr3)

Tribromochloromethane (CBr3Cl)

Aluminum Trichloride (AlCl3)

Click to download full resolution via product page

Caption: Halogen exchange synthesis of Tribromochloromethane.

Synthesis from Bromoform
An alternative route involves the reaction of bromoform (CHBr₃) with sodium hypochlorite

(NaOCl).[8] This procedure is typically carried out over an extended period at room

temperature with vigorous stirring.[8] The resulting product mixture, which may contain

impurities such as unreacted bromoform, carbon tetrabromide, and dibromochloromethane,

requires purification, often accomplished by spinning band distillation.[8]

Chemical Reactivity and Applications in Synthesis
Tribromochloromethane's utility in a research and development setting stems from its

reactivity, particularly as a source of the tribromomethyl radical.

Reaction with Strong Acids
When treated with concentrated sulfuric acid, Tribromochloromethane undergoes a reaction

to produce carbonyl bromide chloride (COBrCl), hydrobromic acid (HBr), and sulfur trioxide

(SO₃).[1] This reactivity highlights the compound's susceptibility to strong, non-nucleophilic

acids.

Role as an Intermediate in Organic Synthesis
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In the field of drug development and organic synthesis, halogenated methanes like

Tribromochloromethane serve as valuable intermediates.[6][9] They are often employed in

reactions where the introduction of a trihalomethyl group is desired. For instance, it can

participate in radical addition reactions to olefins.[8]

Conceptual Workflow: Role of Intermediates in Drug Development
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Caption: Role of intermediates in the drug development pipeline.

Analytical Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b121526/docs?utm_src=pdf-body#tribromochloromethane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.smolecule.com/products/s773496
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://www.researchgate.net/publication/396145602_Tribromochloromethane_CBr_3_Cl
https://www.benchchem.com/product/b121526/docs?utm_src=pdf-body-img#tribromochloromethane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The accurate identification and quantification of Tribromochloromethane are paramount in

both research and quality control settings. Gas chromatography (GC) is the preferred analytical

technique for this purpose.[10]

Gas Chromatography (GC)
For the analysis of volatile organic compounds like Tribromochloromethane, GC offers

excellent separation and sensitivity.[10] When coupled with detectors such as a mass

spectrometer (GC-MS) or an electron capture detector (GC-ECD), high confidence in

compound identity and low detection limits can be achieved.[11] The choice of detector

depends on the required sensitivity and the complexity of the sample matrix.[10]

Sample Preparation for GC Analysis:

Purge-and-Trap: This is a common method for isolating volatile organic compounds from

liquid or solid samples.[10] An inert gas is bubbled through the sample, and the volatilized

analytes are trapped on a sorbent material before being thermally desorbed into the GC.

Headspace Analysis: This technique involves analyzing the vapor phase in equilibrium with

the sample in a sealed vial. It is a rapid and simple method, but matrix effects must be

considered.[10]

Liquid-Liquid Extraction: This classic technique uses a water-immiscible solvent to extract

the analyte from an aqueous sample.[11]

Safety, Handling, and Storage
As with all halogenated hydrocarbons, proper safety precautions must be observed when

handling Tribromochloromethane.

Hazard Identification
Based on available safety data sheets for similar compounds, Tribromochloromethane should

be handled with care. Potential hazards may include skin and eye irritation, and it may be

harmful if inhaled or swallowed.[12][13][14][15]

General Handling and Storage Recommendations:
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[13][16]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[12]

Conclusion
Tribromochloromethane is a valuable compound for researchers and scientists, particularly in

the realm of organic synthesis and as an analytical standard. A thorough understanding of its

properties, synthesis, and handling requirements is essential for its safe and effective use in a

laboratory setting. This guide provides a foundational understanding to support its application in

scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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